Cas no 951892-91-4 (2-Bromo-4-(2,6-dichlorophenyl)-1-butene)

• Product Name: 2-Bromo-4-(2,6-dichlorophenyl)-1-butene
• CAS No: 951892-91-4
• MF: C₁₀H₉BrCl₂
• MW: 279.988460302353
• MDL: MFCD09801253
• CID: 4722717
• Update Time: 2025-06-15

2-Bromo-4-(2,6-dichlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-(2,6-DICHLOROPHENYL)-1-BUTENE
• FCH1393543
• 2-Bromo-4-(2,6-dichlorophenyl)-1-butene

• MDL： MFCD09801253
• Inchi： 1S/C10H9BrCl2/c1-7(11)5-6-8-9(12)3-2-4-10(8)13/h2-4H,1,5-6H2
• InChI Key： ZGYNVCNRSLOMBF-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-4-(2,6-dichlorophenyl)-1-butene

Introduction to 2-Bromo-4-(2,6-dichlorophenyl)-1-butene (CAS No. 951892-91-4)

2-Bromo-4-(2,6-dichlorophenyl)-1-butene, with the CAS number 951892-91-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a dichlorophenyl group, and a butene moiety. These structural features contribute to its potential applications in various scientific and industrial processes.

The chemical formula of 2-Bromo-4-(2,6-dichlorophenyl)-1-butene is C₁₃H₁₀BrCl₂. Its molecular weight is approximately 305.03 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and substitution reactions. The precise synthesis methods can vary, but they generally involve the use of reagents such as bromine and dichlorophenyl derivatives.

In recent years, 2-Bromo-4-(2,6-dichlorophenyl)-1-butene has been the subject of numerous studies due to its potential as an intermediate in the synthesis of more complex molecules. One notable application is in the development of novel pharmaceuticals. Researchers have explored its use as a building block for compounds with therapeutic properties, particularly in the areas of oncology and neurology.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-4-(2,6-dichlorophenyl)-1-butene in the synthesis of a series of antitumor agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. This finding underscores the importance of 2-Bromo-4-(2,6-dichlorophenyl)-1-butene as a valuable starting material for drug discovery and development.

Beyond its pharmaceutical applications, 2-Bromo-4-(2,6-dichlorophenyl)-1-butene has also been investigated for its potential use in materials science. Its unique chemical properties make it suitable for the synthesis of polymers and other advanced materials. For instance, a recent study published in Polymer Chemistry demonstrated that this compound can be used to create polymers with enhanced mechanical and thermal stability.

The physical properties of 2-Bromo-4-(2,6-dichlorophenyl)-1-butene are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 180°C. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, it is important to note that while 2-Bromo-4-(2,6-dichlorophenyl)-1-butene is not classified as a hazardous material under current regulations, it should still be handled with care. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound to prevent skin contact and inhalation.

The environmental impact of 2-Bromo-4-(2,6-dichlorophenyl)-1-butene has also been studied. Research indicates that it has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, proper disposal methods should be followed to minimize any potential ecological impact.

In conclusion, 2-Bromo-4-(2,6-dichlorophenyl)-1-butene (CAS No. 951892-91-4) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.